molecular formula C5H6N2O2 B8749300 3-Diazopentane-2,4-dione

3-Diazopentane-2,4-dione

Cat. No. B8749300
M. Wt: 126.11 g/mol
InChI Key: PSRWGDPVEXOIFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Diazopentane-2,4-dione is a useful research compound. Its molecular formula is C5H6N2O2 and its molecular weight is 126.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Diazopentane-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Diazopentane-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Diazopentane-2,4-dione

Molecular Formula

C5H6N2O2

Molecular Weight

126.11 g/mol

IUPAC Name

3-diazopentane-2,4-dione

InChI

InChI=1S/C5H6N2O2/c1-3(8)5(7-6)4(2)9/h1-2H3

InChI Key

PSRWGDPVEXOIFO-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(=[N+]=[N-])C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1-L round-bottomed flask was charged with acetylacetone (S1) (10.25 mL, 100 mmol, 1.0 equiv) and acetonitrile (600 mL). p-Acetamidobenzene sulfonyl azide (p-ABSA)(J. S. Baum et al., Synth. Commun. 17, 1709 (1987) (24.0 g, 100 mmol, 1.0 equiv) was added and the reaction was cooled to 0° C. Triethylamine (NEt3) (41.8 mL, 300 mmol, 3 equiv) was added dropwise and the reaction was warmed to rt for 1 hour. The resulting suspension was filtered through a fitted funnel and concentrated. The obtained residue was triturated with 1:1 ether:petroleum ether and the precipitated white solids were removed via filtration. Solvents were removed in vacuo providing analytically pure S2 as a yellow oil in quantitative yield. Spectral data matched those reported in the literature (Z.-B. Chem et al., J. Org. Chem. 74, 903 (2009)).
Quantity
10.25 mL
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
41.8 mL
Type
reactant
Reaction Step Three

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